

Infeasibility of Reproducibility Study on Discontinued Drug Oracon

Author: BenchChem Technical Support Team. **Date:** April 2026

Compound of Interest

Compound Name:	Oracon
CAS No.:	8015-19-8
Cat. No.:	B1217850

[Get Quote](#)

A comprehensive review of available scientific literature reveals that creating a detailed comparison guide on the reproducibility of studies concerning the adverse effects of **Oracon** is not feasible. **Oracon**, a sequential oral contraceptive containing ethinyl estradiol and dimethisterone, has been discontinued for a significant period. This has resulted in a scarcity of modern, detailed research studies that would be necessary to conduct a meaningful analysis of reproducibility for a scientific and professional audience.

The primary adverse effect historically associated with **Oracon** was an increased risk of endometrial cancer.[1] This was attributed to its high estrogen content and the specific progestogen used.[1] While this historical context is documented, the available literature lacks the depth of quantitative data and detailed experimental protocols required for a comparative guide focused on the reproducibility of these findings. Modern research standards for methodology and data reporting are not met by the older studies on **Oracon**, making direct comparisons and reproducibility assessments impossible.


Given these constraints, a comparison guide on the adverse effects of currently marketed oral contraceptives would be a more viable and valuable endeavor for the intended audience of researchers, scientists, and drug development professionals. Such a guide could, for example,

compare the adverse effect profiles of different generations of combined oral contraceptives or compare a widely used combined oral contraceptive with a progestin-only alternative. For these currently available medications, a larger and more recent body of scientific literature exists, which would allow for a thorough analysis of reported adverse effects, the methodologies used to study them, and the consistency of findings across different studies.

A comparative analysis of current oral contraceptives could delve into common side effects such as headaches, nausea, and weight changes, as well as more serious risks like thromboembolism.^{[2][3][4][5]} It would be possible to extract quantitative data from multiple studies, present it in a structured format, and provide detailed experimental protocols as requested. Furthermore, signaling pathways related to the mechanism of action of these contraceptives and their adverse effects could be visualized.

The general mechanism of action for combined oral contraceptives involves the suppression of ovulation through the synergistic action of an estrogen and a progestin.^{[6][7][8]} The hormonal components exert negative feedback on the hypothalamus and pituitary gland, preventing the surge of luteinizing hormone (LH) and follicle-stimulating hormone (FSH) that is necessary for ovulation.^{[6][7]}

Below is a conceptual diagram illustrating this general mechanism of action.



[Click to download full resolution via product page](#)

Caption: General mechanism of action of combined oral contraceptives.

Should you wish to proceed with a comparison guide on the adverse effects of currently available oral contraceptives, a detailed analysis based on contemporary and reproducible scientific data can be provided.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopic labeling.

Email: info@benchchem.com or [Request Quote Online](#).

References

- [1. Oral contraceptives and endometrial cancer - PubMed \[pubmed.ncbi.nlm.nih.gov\]](#)
- [2. medsafe.govt.nz \[medsafe.govt.nz\]](#)
- [3. medsafe.govt.nz \[medsafe.govt.nz\]](#)
- [4. droracle.ai \[droracle.ai\]](#)
- [5. scielo.br \[scielo.br\]](#)
- [6. Oral Contraceptive Pills - StatPearls - NCBI Bookshelf \[ncbi.nlm.nih.gov\]](#)
- [7. Oral contraceptives: mechanism of action, dosing, safety, and efficacy - PubMed \[pubmed.ncbi.nlm.nih.gov\]](#)
- [8. Contraceptives, Oral: Drug Class, Uses, Side Effects, Drug Names \[rxlist.com\]](#)
- To cite this document: BenchChem. [Infeasibility of Reproducibility Study on Discontinued Drug Oracon]. BenchChem, [2026]. [Online PDF]. Available at: [\[https://www.benchchem.com/product/b1217850/docs#infeasibility-of-reproducibility-study-on-discontinued-drug-oracon\]](https://www.benchchem.com/product/b1217850/docs#infeasibility-of-reproducibility-study-on-discontinued-drug-oracon)

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for diagnostic or therapeutic procedures. While BenchChem strives to provide accurate protocols, we make no warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support: The protocols provided are for reference purposes. Unsure if this reagent suits your experiment?

Need Industrial/Bulk Grade? [Request Custom Synthesis Quote](#)

BenchChem

Our mission is to be the trusted global source of essential and advanced chemicals, empowering scientists and researchers to drive progress in science and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

[Contact our Ph.D. Support Team for a compatibility check](#)